molecular formula C22H34N2O2 B11380419 1-[(2,6-Dimethylphenoxy)acetyl]-2-(2-piperidin-1-ylethyl)piperidine

1-[(2,6-Dimethylphenoxy)acetyl]-2-(2-piperidin-1-ylethyl)piperidine

Cat. No.: B11380419
M. Wt: 358.5 g/mol
InChI Key: YEXZYILDCGTLDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(2,6-Dimethylphenoxy)acetyl]-2-(2-piperidin-1-ylethyl)piperidine is a synthetic compound characterized by a central piperidine ring substituted at position 1 with a (2,6-dimethylphenoxy)acetyl group and at position 2 with a 2-piperidin-1-ylethyl side chain. This structure combines aromatic, acetyl, and piperidine moieties, which are commonly associated with bioactivity in medicinal chemistry.

Properties

Molecular Formula

C22H34N2O2

Molecular Weight

358.5 g/mol

IUPAC Name

2-(2,6-dimethylphenoxy)-1-[2-(2-piperidin-1-ylethyl)piperidin-1-yl]ethanone

InChI

InChI=1S/C22H34N2O2/c1-18-9-8-10-19(2)22(18)26-17-21(25)24-15-7-4-11-20(24)12-16-23-13-5-3-6-14-23/h8-10,20H,3-7,11-17H2,1-2H3

InChI Key

YEXZYILDCGTLDU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C)OCC(=O)N2CCCCC2CCN3CCCCC3

Origin of Product

United States

Preparation Methods

    Synthetic Routes:

    Industrial Production:

  • Chemical Reactions Analysis

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

    • The exact mechanism by which this compound exerts its effects depends on its specific interactions with biological targets.
    • It may modulate receptors, enzymes, or signaling pathways.
  • Comparison with Similar Compounds

    Comparison with Structurally Similar Compounds

    Structural Analogues with (2,6-Dimethylphenoxy)acetyl Groups

    The (2,6-dimethylphenoxy)acetyl moiety is a critical pharmacophore in several protease inhibitors. For example, lopinavir (a component of LPV/r) contains this group and inhibits HIV-1 protease by binding to the enzyme’s active site, preventing viral maturation . However, the absence of a piperidinylethyl side chain in lopinavir may limit direct functional parallels .

    Piperidine Derivatives with Bioactive Substitutions

    Piperidine rings substituted at positions 2 and 6 are common in bioactive molecules. For instance:

    • 1-(2-Chloroacetyl)-3-methyl-2,6-bis(3,4,5-trimethoxyphenyl)piperidine-4-one (): This compound features aryl groups at positions 2 and 6, demonstrating that bulky aromatic substituents enhance binding to biological targets.
    • Mexiletine analogs (): Substitutions on piperidine-like structures (e.g., benzyl or phenyl groups) significantly affect sodium channel blockade. Lipophilicity correlates with potency; the user’s compound’s piperidinylethyl group may enhance hydrophobic interactions compared to smaller substituents like methyl .
    Piperidine vs. Piperazine Derivatives

    While the user’s compound contains a piperidine ring, related molecules like 2-[4-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]acetic acid () utilize piperazine. Piperazine derivatives often exhibit distinct pharmacokinetic profiles due to increased polarity and hydrogen-bonding capacity. The piperidine ring in the target compound likely confers greater conformational rigidity and lipophilicity, influencing membrane permeability .

    Pharmacological and Physicochemical Comparisons

    Table 1: Key Comparisons with Analogues

    Compound Substituents Lipophilicity (Predicted logP) Biological Target IC50/Activity Notes Reference
    Lopinavir (2,6-Dimethylphenoxy)acetyl, hexanamide ~4.5 (high) HIV-1 protease Sub-nanomolar inhibition
    Mexiletine (Me6) Benzyl group on asymmetric carbon ~3.8 Voltage-gated Na+ channels IC50 = 12 µM (use-dependent)
    1-(2-Chloroacetyl)-3-methyl-2,6-bis-TMP* 3,4,5-Trimethoxyphenyl at 2,6 ~2.5 Anticancer/antimicrobial Not reported
    Target Compound (2,6-Dimethylphenoxy)acetyl, piperidinylethyl ~3.2 (estimated) Hypothesized: Proteases, ion channels Unknown

    *TMP = 3,4,5-Trimethoxyphenyl

    Key Findings:
    • Stereoselectivity : Unlike mexiletine analogs, the target compound’s symmetric piperidine ring may reduce stereoselective effects, simplifying synthesis .
    • Target Specificity: The (2,6-dimethylphenoxy)acetyl group may confer protease affinity (as in lopinavir), while the piperidinylethyl chain could modulate ion channels (as in sodium channel blockers) .

    Biological Activity

    1-[(2,6-Dimethylphenoxy)acetyl]-2-(2-piperidin-1-ylethyl)piperidine, a compound with significant pharmacological potential, has garnered attention in recent years for its diverse biological activities. This article reviews the available literature on its biological activity, focusing on its mechanisms of action, target interactions, and therapeutic implications.

    Chemical Structure and Properties

    The compound features a complex structure characterized by a piperidine core and a dimethylphenoxyacetyl moiety. Its chemical formula is C19_{19}H28_{28}N2_2O2_2, with a molecular weight of approximately 316.44 g/mol. The structural configuration suggests potential interactions with various biological targets, particularly receptors involved in neurological and cardiovascular functions.

    Research indicates that this compound primarily acts as a selective agonist for the D3 dopamine receptor (D3R). The D3R is implicated in several neurobiological processes, including mood regulation and motor control. The compound demonstrates an EC50_{50} value of 710 nM in β-arrestin recruitment assays, indicating its potency as a D3R agonist while showing minimal activity at the D2 dopamine receptor (D2R) .

    Table 1: Biological Activity Profile

    Compound IDTarget ReceptorEC50 (nM)Emax (%)IC50 (nM)
    1D3R710 ± 150102 ± 4.215,700 ± 3,000
    1D2R>100,000Inactive9,000 ± 3,700

    Case Studies

    Several studies have explored the therapeutic potential of this compound in animal models. Notably:

    • Neuroprotection : In models of neurodegeneration induced by MPTP and 6-OHDA, the compound exhibited protective effects against dopaminergic neuron loss, suggesting its utility in treating Parkinson's disease .
    • Behavioral Studies : Animal studies have shown that administration of the compound can modulate behaviors associated with anxiety and depression, likely through its action on the D3R .

    Pharmacological Spectrum

    The biological activity spectrum of this compound extends beyond neuropharmacology. In silico predictions indicate that it may interact with various enzymes and transport systems, suggesting potential applications in:

    • Cancer Treatment : The compound's ability to inhibit specific cancer cell lines has been noted, warranting further investigation into its anticancer properties.
    • Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound may possess antimicrobial properties, making them candidates for further development as therapeutic agents against infections .

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.